Cas no 918538-04-2 (1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione)

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione structure
918538-04-2 structure
Product Name:1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
CAS No:918538-04-2
MF:C6H5N3O2
MW:151.122800588608
MDL:MFCD11053713
CID:773313
PubChem ID:15604988
Update Time:2024-10-26

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
    • Pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • 1H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • 1H,2H,3H,4H-PYRROLO[2,1-F][1,2,4]TRIAZINE-2,4-DIONE
    • PubChem23111
    • AQTRWCPNROUMPO-UHFFFAOYSA-N
    • BCP08988
    • 5514AC
    • FCH887972
    • PB13333
    • ST2407556
    • AX8149948
    • AB0070113
    • Pyrrolo[2,1-f ][1,2,4]tria
    • CS-0000093
    • CHEMBL4544520
    • 1H,3H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • J-524168
    • MFCD11053713
    • AKOS006306616
    • 918538-04-2
    • J-524165
    • SCHEMBL1269078
    • EN300-6750779
    • DS-11501
    • SY031561
    • Pyrrolo[2,1-f ][1,2,4]triazine-2,4(1H,3H)-dione
    • DTXSID50575571
    • 1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • MDL： MFCD11053713
    • Inchi： 1S/C6H5N3O2/c10-5-4-2-1-3-9(4)8-6(11)7-5/h1-3H,(H2,7,8,10,11)
    • InChI Key： AQTRWCPNROUMPO-UHFFFAOYSA-N
    • SMILES： O=C1NN2C(=CC=C2)C(=O)N1

Computed Properties

  • Exact Mass: 151.03800
  • Monoisotopic Mass: 151.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
  • XLogP3: 0

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr)
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.793
  • PSA: 70.13000
  • LogP: -0.68410
  • Vapor Pressure: No data available

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Security Information

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Pricemore >>

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1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Production Method

Production Method 1

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  1 h, reflux; 17 h, 155 °C; 155 °C → rt
1.2 Solvents: Methanol ;  2 h, -15 °C
Reference
Preparation of heteroaryl derivatives for use in the treatment of JAK-mediated disease
, World Intellectual Property Organization, , ,

Production Method 2

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  3 h, reflux
Reference
Preparation of 2-(arylamino)pyrrolo[1,2-f][1,2,4]triazine compounds as HIV reverse transcriptase inhibitors for the treatment of HIV infection
, China, , ,

Production Method 3

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  25 °C; 2 h, reflux; cooled; 12 h, 160 °C
Reference
Mechanistic target of rapamycin signaling pathway inhibitors, therapeutic applications, and preparation
, World Intellectual Property Organization, , ,

Production Method 4

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  reflux
Reference
Pyrrolo-[2,1-f] [1,2,4] triazine nuclear parent compound useful in treatment of arthritis or leukemia and its preparation
, China, , ,

Production Method 5

918538-04-2 918538-04-2
Reaction Conditions
Reference
Intermediate useful in preparing certain pyrrolotriazine compounds and a process for making the intermediate
, World Intellectual Property Organization, , ,

Production Method 6

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  1 h, rt → reflux; reflux → 155 °C; 17 h, 155 °C
Reference
Preparation of heteroaryl compounds for treatment of JAK kinase mediated diseases
, China, , ,

Production Method 7

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  rt; 1 h, reflux; 17 h, 155 °C; 155 °C → rt
Reference
Pyrrolotriazines as kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 8

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  rt; 1 h, reflux
Reference
Preparation of intermediates of pyrrolotriazine derivatives
, World Intellectual Property Organization, , ,

Production Method 9

159326-69-9 159326-69-9
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ;  rt; 1 h, reflux; 17 h, 155 °C; 155 °C → rt
Reference
Preparation of pyrrolotriazine compounds as kinase inhibitors
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Production Method 10

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  2 h, rt → reflux
Reference
Preparation of heterocyclic compounds as hedgehog signaling path inhibitors
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Production Method 11

1379337-32-2 1379337-32-2
918538-04-2 918538-04-2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  2 h, reflux
Reference
Design, synthesis, and evaluation of pyrrolo[2,1-f][1,2,4]triazine derivatives as novel hedgehog signaling pathway inhibitors
Xin, Minhang; Zhang, Liandi; Tang, Feng; Tu, Chongxing; Wen, Jun; et al, Bioorganic & Medicinal Chemistry, 2014, 22(4), 1429-1440

Production Method 12

57-13-6 57-13-6
1368856-21-6 1368856-21-6
918538-04-2 918538-04-2
Reaction Conditions
1.1 150 °C
Reference
2,4-Diaminopyrimidine bicycles for treating cancer
, World Intellectual Property Organization, , ,

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Raw materials

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Preparation Products

1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:918538-04-2)1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
Order Number:A21708
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):2043.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:918538-04-2)1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
A21708
Purity:99%
Quantity:100g
Price ($):2043.0
Email